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Compound of Interest

Compound Name: Pigment Red 48:4

Cat. No.: B1170613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 15865:4, commercially known as Pigment Red 48:4, is a manganese-complex monoazo

pigment. It is characterized by its bright, bluish-red hue and is utilized extensively in industrial

applications requiring high-performance colorants, such as in paints, coatings, plastics, and

printing inks.[1] This guide provides a comprehensive overview of its chemical identity,

physicochemical properties, relevant experimental protocols for its analysis, and a summary of

its synthesis process. While this compound is primarily an industrial pigment, this guide aims to

provide in-depth technical information relevant to a scientific audience.

Chemical and Physical Data
The fundamental chemical and physical properties of C.I. 15865:4 are summarized below.

These properties are critical for understanding its behavior in various matrices and applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1170613?utm_src=pdf-interest
https://vibrantz.com/wp-content/uploads/2023/02/110-Ferro-Pigments-for-Inks_DIGITAL-BROCHURE_new-.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

C.I. Name Pigment Red 48:4 [2]

C.I. Number 15865:4 [2]

CAS Number 5280-66-0 [3][4]

Molecular Formula C18H11ClMnN2O6S [4]

Molecular Weight 473.76 g/mol [4]

EINECS Number 226-102-7 [3][4]

Physicochemical Property Value Test Method/Reference

Appearance Red Powder [3]

pH (2% aqueous solution) 7-9 ISO 787-9[3]

Specific Gravity 1.8 g/cm³ ISO 787-10[3]

Oil Absorption 32-50 g/100g ISO 787-5[3][4]

Heat Resistance 180-200 °C [4][5]

Light Fastness (Mass Tone) 6-7 [4][6]

Water Resistance 4 [6]

Ethanol Resistance 2 [6]

Xylene Resistance 3 [6]

5% HCl Resistance 4 [6]

5% NaOH Resistance 3 [6]

Synthesis Pathway
The synthesis of C.I. 15865:4 is a multi-step process involving the formation of an azo dye

followed by laking with a manganese salt. The general workflow is outlined below.
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Synthesis Workflow for C.I. 15865:4
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Synthesis Workflow for C.I. 15865:4

The process begins with the diazotization of a chlorinated aromatic amine, which is then

coupled with a β-naphthol derivative to form the azo dye.[7] The final step involves precipitation

with a manganese salt to form the stable lake pigment.

Experimental Protocols
The analysis and quality control of C.I. 15865:4 and similar pigments are governed by

standardized test methods. Below are summaries of key experimental protocols relevant to its

characterization.
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Determination of Bleeding Characteristics (ASTM D279)
This method assesses the tendency of the pigment to migrate from a colored film into a liquid

or an adjacent coating.[8]

Objective: To determine the bleeding characteristics of the pigment.

Method A - Direct Solvent Extraction:

A known amount of the dry pigment is placed in a filter paper cone.

The cone is suspended in a test tube containing a specified solvent (e.g., toluene).

The solvent is allowed to travel up the filter paper by capillary action for a set period.

The degree of coloration of the solvent and filter paper above the pigment is visually

assessed against a standard.[8]

Method B - Overstriping:

A coating containing the test pigment is applied to a substrate and allowed to dry.

A white or light-colored coating is then applied over the pigmented film.

After drying, the overstriped film is observed for any discoloration caused by the migration

of the pigment from the base coat.[8]

Color and Strength Analysis (ASTM D3022)
This protocol is used to compare the color and tinting strength of a pigment sample to a

reference standard.[9]

Objective: To evaluate the color and tinting strength of the pigment.

Methodology:

A dispersion of the pigment is prepared in a suitable vehicle using a miniature sandmill or

similar dispersing equipment.
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A reference standard pigment is dispersed in the same manner.

Drawdowns of both the sample and standard dispersions are made on a suitable substrate

using a film applicator.

The color of the drawdowns is compared visually and/or instrumentally using a colorimeter

or spectrophotometer.[9]

For tinting strength, the pigment is mixed with a standard white pigment, and the color is

compared to a similar mixture of the reference standard.

Analytical Characterization Workflow
For in-depth research and analysis, a combination of analytical techniques would be employed

to fully characterize the pigment.

Analytical Workflow for C.I. 15865:4
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Analytical Workflow for C.I. 15865:4

High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the pigment

and identify any organic impurities or related substances.[10]

Fourier-Transform Infrared Spectroscopy (FTIR): Provides information on the functional

groups present in the molecule, confirming its chemical identity.
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Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): Can be used for the sensitive

detection of the manganese counter-ion and any trace heavy metal impurities.[11]

Evolved Gas Analysis-Mass Spectrometry (EGA-MS): Useful for studying the thermal

decomposition products and understanding the pigment's thermal stability.[10]

Signaling Pathways and Biological Activity
As an organic pigment designed for its coloristic properties and stability in various matrices, C.I.

15865:4 is not intended for pharmaceutical or biological applications. There is no information in

the scientific literature to suggest that it is involved in or has been studied for its effects on any

biological signaling pathways. Its toxicological profile indicates a low level of hazard, with the

primary concerns related to the physical handling of the powder, such as dust inhalation.[12]

[13]

Conclusion
C.I. 15865:4 is a well-characterized manganese-laked monoazo pigment with a specific set of

physicochemical properties that make it suitable for demanding applications in the coatings,

plastics, and ink industries. While not relevant to drug development or biological signaling, the

analytical and characterization methodologies applied to this and other pigments are rigorous

and may be of interest to scientists in related fields. The provided data and protocols offer a

comprehensive technical foundation for understanding and working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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